Cas no 69123-95-1 (2,4(1H,3H)-Pyrimidinedione,1-(2-deoxy-2-fluoro-b-D-arabinofuranosyl)-5-fluoro-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione,1-(2-deoxy-2-fluoro-b-D-arabinofuranosyl)-5-fluoro-
• CAS No: 69123-95-1
• MF: C₉H₁₀F₂N₂O₅
• MW: 264.182909488678
• CID: 506947
• PubChem ID: 5271378
• Update Time: 2025-04-19

2,4(1H,3H)-Pyrimidinedione,1-(2-deoxy-2-fluoro-b-D-arabinofuranosyl)-5-fluoro- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione,1-(2-deoxy-2-fluoro-b-D-arabinofuranosyl)-5-fluoro-
• 2-ethylhexanoic acid,methane
• FFAU AUTHENTIC
• 2',5-Difluoro-2'-deoxy-1-arabinosyluracil
• 2',5-Difluoro-1-arabinosyluracil
• 1-(2-DEOXY-2-FLUORO-.BETA.-D-ARABINOFURANOSYL)-5-FLUORO-2,4(1H,3H)-PYRIMIDINEDIONE
• MFCD27976681
• 5-fluoro-1-[(2R,3S,4R,5R)-3-fluoro-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-1,2,3,4-tetrahydropyrimidine-2,4-dione
• A900288
• 5-Fluoro-1-((2R,3S,4R,5R)-3-fluoro-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)pyrimidine-2,4(1H,3H)-dione
• F12935
• FF-arabino-uridine
• 1-(2-Deoxy-2-fluoro-beta-D-arabinofuranosyl)-5-fluoro-2,4(1H,3H)-pyrimidinedione
• 2,4(1H,3H)-Pyrimidinedione, 1-(2-deoxy-2-fluoro-beta-D-arabinofuranosyl)-5-fluoro-
• Q9Z0U8F4YH
• 1-(2-Deoxy-2-fluoro-Beta-D-arabinofuranosyl)-5-fluorocytosine
• 1-(2'-fluoro-2'-deoxy-beta-D-arabinofuranosyl) -5-fluoro-2,4(1H,3H)-pyrimidinedione
• UNII-Q9Z0U8F4YH
• 2,4(1H,3H)-Pyrimidinedione,1-(2-deoxy-2-fluoro-beta-D-arabinofuranosyl)-5-fluoro-
• CHEMBL3228490
• 2,4(1H,3H)-PYRIMIDINEDIONE, 1-(2-DEOXY-2-FLUORO-.BETA.-D-ARABINOFURANOSYL)-5-FLUORO-
• FF-Ara-ura
• 5-fluoro-1-[(2R,3S,4R,5R)-3-fluoro-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]pyrimidine-2,4-dione
• SCHEMBL5968261
• 5-fluoro-1-[(2R,3S,4R,5R)-3-fluoro-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidine-2,4-dione
• 1-(2'-Deoxy-2'-fluoro-beta-arabinofuranosyl)-5-fluorouracil
• 69123-95-1
• 2'-F-Ara-FU
• DA-69663

• Inchi： 1S/C9H10F2N2O5/c10-3-1-13(9(17)12-7(3)16)8-5(11)6(15)4(2-14)18-8/h1,4-6,8,14-15H,2H2,(H,12,16,17)/t4-,5+,6-,8-/m1/s1
• InChI Key： QURNODSOJKSTBM-BYPJNBLXSA-N
• SMILES： F[C@@H]1[C@H](N2C=C(C(NC2=O)=O)F)O[C@H](CO)[C@H]1O

Computed Properties

• Exact Mass: 264.056
• Monoisotopic Mass: 264.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.1
• Topological Polar Surface Area: 99.1A^2

Experimental Properties

• Density: 1.69±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 168-170 ºC (chloroform methanol )
• Refractive Index: 1.582
• Solubility: Dissolution (85 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine 2'-deoxyribonucleosides